Cas no 1314968-81-4 (1-Aza-3-silacyclopentane, 3,3-dimethyl-)

• Product Name: 1-Aza-3-silacyclopentane, 3,3-dimethyl-
• CAS No: 1314968-81-4
• MF: C₅H₁₃NSi
• MW: 115.248922109604
• CID: 5892372
• PubChem ID: 23043512
• Update Time: 2025-06-14

1-Aza-3-silacyclopentane, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aza-3-silacyclopentane, 3,3-dimethyl-
• EN300-7444167
• 3,3-dimethyl-1,3-azasilolidine
• AKOS006378864
• 1314968-81-4
• SCHEMBL8961498

• Inchi： 1S/C5H13NSi/c1-7(2)4-3-6-5-7/h6H,3-5H2,1-2H3
• InChI Key： QUGOPTSGEGESNC-UHFFFAOYSA-N
• SMILES： N1CC[Si](C)(C)C1

Computed Properties

• Exact Mass: 115.081725953g/mol
• Monoisotopic Mass: 115.081725953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.84±0.1 g/cm3(Predicted)
• Boiling Point: 128.5±33.0 °C(Predicted)
• pka: 10.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Aza-3-silacyclopentane, 3,3-dimethyl-

Recent Advances in the Study of 1-Aza-3-silacyclopentane, 3,3-dimethyl- (CAS: 1314968-81-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-Aza-3-silacyclopentane, 3,3-dimethyl- (CAS: 1314968-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This heterocyclic silicon-containing compound exhibits remarkable stability and reactivity, making it a promising candidate for various synthetic and medicinal chemistry applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its utility in the design of novel therapeutic agents.

One of the key breakthroughs in the study of 1-Aza-3-silacyclopentane, 3,3-dimethyl- is its role as a versatile building block in the synthesis of biologically active molecules. Researchers have demonstrated its efficacy in facilitating the formation of carbon-silicon bonds, which are increasingly recognized for their potential to enhance the pharmacokinetic properties of drug candidates. The incorporation of silicon into organic frameworks can improve metabolic stability, bioavailability, and selectivity, addressing some of the major challenges in drug development.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the use of 1-Aza-3-silacyclopentane, 3,3-dimethyl- as a scaffold for the development of protease inhibitors. The compound's rigid yet flexible structure allowed for precise modulation of enzyme-substrate interactions, leading to the identification of several potent inhibitors with nanomolar affinity. These findings highlight the potential of silicon-containing heterocycles in the design of next-generation therapeutics targeting proteolytic enzymes involved in various diseases, including cancer and infectious diseases.

Another area of active research involves the application of 1-Aza-3-silacyclopentane, 3,3-dimethyl- in the field of bioorthogonal chemistry. Its ability to participate in selective and biocompatible reactions has made it a valuable tool for labeling and imaging biomolecules in live cells. Recent advancements in this domain have enabled real-time tracking of cellular processes, providing deeper insights into disease mechanisms and facilitating the development of targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of 1-Aza-3-silacyclopentane, 3,3-dimethyl-. Current efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Additionally, further studies are needed to fully elucidate the compound's safety profile and potential toxicity, which are critical considerations for its translation into clinical applications.

In conclusion, 1-Aza-3-silacyclopentane, 3,3-dimethyl- (CAS: 1314968-81-4) represents a promising avenue for innovation in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to address unmet medical needs and advance the field of drug discovery. Continued research and collaboration across disciplines will be essential to unlocking its full potential and translating these findings into tangible therapeutic benefits.